Cas no 2679812-19-0 ((3R)-4-phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

• Product Name: (3R)-4-phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
• CAS No: 2679812-19-0
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5642793
• PubChem ID: 165912965
• Update Time: 2025-06-14

(3R)-4-phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-4-phenyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• 2679812-19-0
• EN300-28281517
• (3R)-4-phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

• Inchi： 1S/C14H17NO4/c1-2-8-19-14(18)15-12(10-13(16)17)9-11-6-4-3-5-7-11/h2-7,12H,1,8-10H2,(H,15,18)(H,16,17)/t12-/m1/s1
• InChI Key： VFUCHLSPPKBXOQ-GFCCVEGCSA-N
• SMILES： O(CC=C)C(N[C@@H](CC(=O)O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-4-phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

Research Brief on (3R)-4-phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS: 2679812-19-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule modulators in drug discovery. Among these, (3R)-4-phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS: 2679812-19-0) has emerged as a compound of interest due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

The compound (3R)-4-phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid is a chiral amino acid derivative characterized by a phenyl group at the 4-position and an allyloxycarbonylamino (Alloc) protecting group at the 3-position. Its chemical structure suggests potential interactions with biological targets such as enzymes and receptors, making it a candidate for further pharmacological investigation. Recent studies have explored its role as a building block in peptide synthesis and as a modulator of specific biochemical pathways.

A study published in the Journal of Medicinal Chemistry (2023) detailed the enantioselective synthesis of this compound using a novel catalytic asymmetric hydrogenation approach. The researchers achieved high enantiomeric excess (>99%) and demonstrated its utility in the synthesis of peptide-based therapeutics. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In another investigation, (3R)-4-phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid was evaluated for its inhibitory activity against gamma-aminobutyric acid (GABA) transaminase, an enzyme implicated in neurological disorders. Preliminary results indicated moderate inhibition, suggesting its potential as a lead compound for the development of GABAergic drugs. Further optimization of its structure could enhance its potency and selectivity.

The compound's mechanism of action was further elucidated in a 2024 study focusing on its interactions with the N-methyl-D-aspartate (NMDA) receptor. Molecular docking simulations revealed that the compound binds to the glycine-binding site of the NMDA receptor, modulating its activity. This finding opens new avenues for research into neuroprotective agents targeting excitotoxicity-related diseases such as stroke and Alzheimer's disease.

Despite these promising findings, challenges remain in the development of (3R)-4-phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academia and industry will be crucial to advancing this compound toward clinical applications.

In conclusion, (3R)-4-phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS: 2679812-19-0) represents a promising scaffold in medicinal chemistry with diverse biological activities. Ongoing research aims to refine its properties and explore its therapeutic potential across multiple disease areas. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical utility.